Cas no 943777-92-2 (3-Hydroxypyridine-2-carbonyl chloride)

3-Hydroxypyridine-2-carbonyl chloride is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical applications. Its reactive acyl chloride moiety enables efficient coupling reactions, facilitating the introduction of the 3-hydroxypyridine scaffold into target molecules. This compound is particularly valuable for constructing complex heterocyclic systems and functionalized pyridine derivatives. The hydroxyl group at the 3-position offers additional reactivity for further modifications, enhancing its utility in medicinal chemistry. It exhibits good stability under controlled conditions, ensuring reliable performance in synthetic workflows. The compound's dual functionality makes it a preferred intermediate for developing bioactive molecules, including potential drug candidates and agrochemicals. Proper handling under inert conditions is recommended due to its moisture sensitivity.

3-Hydroxypyridine-2-carbonyl chloride structure

943777-92-2 structure

Product Name:3-Hydroxypyridine-2-carbonyl chloride

CAS No:943777-92-2

MF:C₆H₄ClNO₂

MW:157.554460525513

MDL:MFCD16249574

CID:4720918

Update Time:2025-05-25

3-Hydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxypyridine-2-carbonyl chloride
- 2-Pyridinecarbonylchloride,3-hydroxy-
- 2-Pyridinecarbonyl chloride, 3-hydroxy-
- MDL： MFCD16249574
- Inchi： 1S/C6H4ClNO2/c7-6(10)5-4(9)2-1-3-8-5/h1-3,9H
- InChI Key： MKYHWXZCJIAMMY-UHFFFAOYSA-N
- SMILES： ClC(C1C(=CC=CN=1)O)=O

Computed Properties

Exact Mass: 156.993
Monoisotopic Mass: 156.993
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 50.2

3-Hydroxypyridine-2-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	113815-1g	3-Hydroxypyridine-2-carbonyl chloride, 97%	943777-92-2	97%	1g	$529.00	2023-09-08

3-Hydroxypyridine-2-carbonyl chloride Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

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5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Additional information on 3-Hydroxypyridine-2-carbonyl chloride

Comprehensive Overview of 3-Hydroxypyridine-2-carbonyl chloride (CAS No. 943777-92-2): Properties, Applications, and Industry Insights

3-Hydroxypyridine-2-carbonyl chloride (CAS No. 943777-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity. This heterocyclic carbonyl chloride derivative serves as a critical intermediate in synthesizing bioactive molecules, particularly in the development of drug candidates and agrochemicals. Its molecular structure, featuring both a hydroxyl group and a reactive acyl chloride moiety, enables selective modifications, making it invaluable for medicinal chemistry applications.

In recent years, the demand for 3-Hydroxypyridine-2-carbonyl chloride has surged, driven by its role in designing kinase inhibitors and antibacterial agents. Researchers frequently search for "synthesis methods for 943777-92-2" or "applications of hydroxypyridine derivatives," reflecting its relevance in cutting-edge science. The compound’s stability under controlled conditions and compatibility with cross-coupling reactions further enhance its utility in high-throughput screening workflows.

From an industrial perspective, CAS No. 943777-92-2 is often discussed alongside trends like "green chemistry alternatives" and "scalable synthetic routes." Manufacturers emphasize optimizing its production to reduce waste, aligning with global sustainability goals. Analytical techniques such as HPLC purity testing and NMR characterization are routinely employed to ensure quality, addressing common queries like "how to validate 3-Hydroxypyridine-2-carbonyl chloride purity."

The compound’s adaptability extends to materials science, where it aids in developing functionalized polymers and coordination complexes. Its electron-withdrawing properties are exploited in catalysis research, a topic frequently explored in academic literature. As AI-driven drug discovery accelerates, 943777-92-2 is increasingly studied via computational modeling, answering searches like "DFT studies on hydroxypyridine derivatives."

Safety protocols for handling 3-Hydroxypyridine-2-carbonyl chloride prioritize inert atmospheres and anhydrous conditions, reflecting industry standards for moisture-sensitive reagents. Regulatory compliance, particularly in REACH and GMP frameworks, ensures its safe integration into supply chains. This aligns with user concerns about "regulatory status of CAS 943777-92-2" and "best storage practices for acyl chlorides."

In summary, 3-Hydroxypyridine-2-carbonyl chloride (CAS No. 943777-92-2) bridges fundamental research and industrial innovation. Its multifaceted applications—from small-molecule therapeutics to advanced material design—underscore its importance in modern chemistry. As scientific inquiries evolve, this compound remains a focal point for breakthroughs in targeted drug delivery and sustainable synthesis.